Cas no 113105-88-7 (2-Propanol,1-(9-acridinyloxy)-3-[(1-methylethyl)amino]-)

• Product Name: 2-Propanol,1-(9-acridinyloxy)-3-[(1-methylethyl)amino]-
• CAS No: 113105-88-7
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 209084
• PubChem ID: 342817
• Update Time: 2025-04-19

2-Propanol,1-(9-acridinyloxy)-3-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(9-acridinyloxy)-3-[(1-methylethyl)amino]-
• 1-acridin-9-yloxy-3-(propan-2-ylamino)propan-2-ol
• 1-[(Acridin-9-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol
• 2-Propanol, 1-(9-acridinyloxy)-3-((1-methylethyl)amino)-
• 1-(9-Acridinyloxy)-3-((1-methylethyl)amino)-2-propanol
• 113105-88-7
• NSC380702
• NSC-380702
• DTXSID80920994

• Inchi： 1S/C19H22N2O2/c1-13(2)20-11-14(22)12-23-19-15-7-3-5-9-17(15)21-18-10-6-4-8-16(18)19/h3-10,13-14,20,22H,11-12H2,1-2H3
• InChI Key： JUSVXBAWLVGDTE-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2N=C2C=CC=CC=12)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 310.16826
• Monoisotopic Mass: 310.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 525.7°Cat760mmHg
• Flash Point: 271.7°C
• Refractive Index: 1.636
• PSA: 54.38